Cas no 95426-77-0 (2-(2,3-Dimethoxyphenyl)-2-(1H-indol-3-yl)ethan-1-amine)

• Product Name: 2-(2,3-Dimethoxyphenyl)-2-(1H-indol-3-yl)ethan-1-amine
• CAS No: 95426-77-0
• MF: C₁₈H₂₁ClN₂O₂
• MW: 332.824543714523
• MDL: MFCD04623043
• CID: 811782
• PubChem ID: 3682001
• Update Time: 2025-10-28

2-(2,3-Dimethoxyphenyl)-2-(1H-indol-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-ethanamine,b-(2,3-dimethoxyphenyl)-
• 2-(2,3-DIMETHOXYPHENYL)-2-(1H-INDOL-3-YL)ETHANAMINE HYDROCHLORIDE
• DTXSID90585871
• Z56945435
• 2-(2,3-dimethoxyphenyl)-2-(1H-indol-3-yl)ethan-1-amine hydrochloride
• SR-01000047209-1
• 2-(2,3-DIMETHOXYPHENYL)-2-(1H-INDOL-3-YL)ETHANAMINEHYDROCHLORIDE
• AKOS027379179
• 2-(2,3-Dimethoxyphenyl)-2-(1H-indol-3-yl)ethan-1-amine--hydrogen chloride (1/1)
• SR-01000047209
• 1049752-42-2
• EN300-08736
• 95426-77-0
• 2-(2,3-Dimethoxyphenyl)-2-(1H-indol-3-yl)ethan-1-amine

• MDL： MFCD04623043
• Inchi： 1S/C18H20N2O2.ClH/c1-21-17-9-5-7-13(18(17)22-2)14(10-19)15-11-20-16-8-4-3-6-12(15)16;/h3-9,11,14,20H,10,19H2,1-2H3;1H
• InChI Key： PBAHQPMOTZRVCR-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C(=CC=CC=1C(CN)C1=CNC2C=CC=CC1=2)OC

Computed Properties

• Exact Mass: 297.160303
• Monoisotopic Mass: 297.160303
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.9

Experimental Properties

• Boiling Point: 494.1°Cat760mmHg
• Flash Point: 252.6°C

2-(2,3-Dimethoxyphenyl)-2-(1H-indol-3-yl)ethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(2,3-Dimethoxyphenyl)-2-(1H-indol-3-yl)ethan-1-amine

Professional Introduction to 2-(2,3-Dimethoxyphenyl)-2-(1H-indol-3-yl)ethan-1-amine (CAS No. 95426-77-0)

2-(2,3-Dimethoxyphenyl)-2-(1H-indol-3-yl)ethan-1-amine, identified by the Chemical Abstracts Service registry number 95426-77-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a complex aromatic structure, has garnered attention due to its potential biological activities and its utility as a building block in the synthesis of novel therapeutic agents. The compound’s unique combination of a dimethoxyphenyl group and an indole moiety makes it a subject of interest for researchers exploring mechanisms of interaction with biological targets.

The structural framework of 2-(2,3-Dimethoxyphenyl)-2-(1H-indol-3-yl)ethan-1-amine encompasses two key pharmacophoric regions: the 2,3-dimethoxyphenyl ring and the 1H-indol-3-yl substituent. These components contribute to the molecule’s overall chemical properties and its potential for binding to specific receptors or enzymes. The dimethoxyphenyl group, characterized by its electron-donating methoxy substituents, can influence the electronic distribution within the aromatic system, while the indole ring is well-documented for its role in various biological processes, including neurotransmission and immune responses.

In recent years, there has been a surge in research focused on indole derivatives due to their broad spectrum of biological activities. Among these derivatives, compounds incorporating both phenolic and indole moieties have shown promise in preclinical studies as modulators of pathways relevant to inflammation, neurodegeneration, and cancer. The presence of both functional groups in 2-(2,3-Dimethoxyphenyl)-2-(1H-indol-3-yl)ethan-1-amine positions it as a candidate for further exploration in these areas.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The structural flexibility offered by the ethanamine backbone allows for modifications that can fine-tune pharmacokinetic properties and enhance target specificity. Researchers have employed computational methods to predict how variations in this molecule might affect its interactions with biological targets, providing a rational basis for designing derivatives with improved efficacy.

Recent advancements in synthetic chemistry have enabled more efficient preparation of complex molecules like 2-(2,3-Dimethoxyphenyl)-2-(1H-indol-3-yl)ethan-1-amine. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly valuable in constructing the indole and phenolic components seamlessly. These synthetic strategies not only improve yield but also allow for greater control over stereochemistry, which is often critical for biological activity.

The compound’s relevance extends to its role as an intermediate in the synthesis of more complex pharmacologically active molecules. Its dual functionality makes it a versatile precursor that can be transformed into derivatives targeting different therapeutic areas. For instance, modifications at the amine group could lead to bioactive molecules with applications in central nervous system disorders, while alterations at the indole ring might yield compounds with anti-inflammatory or anticancer properties.

Current research endeavors are increasingly leveraging high-throughput screening (HTS) technologies to identify hit compounds from large libraries. 2-(2,3-Dimethoxyphenyl)-2-(1H-indol-3-yl)ethan-1-amine has been incorporated into such libraries due to its structural features that suggest potential interactions with key proteins involved in disease pathways. Preliminary data from HTS campaigns indicate that this compound exhibits inhibitory activity against certain enzymes, warranting further investigation into its mechanism of action.

The pharmacological profile of 95426-77-0 is being scrutinized through both computational modeling and experimental validation. Molecular docking studies have been conducted to explore how this molecule might bind to target proteins such as kinases or transcription factors. These studies provide insights into possible modes of interaction and help guide the design of analogs with enhanced binding affinity or selectivity.

In addition to its potential therapeutic applications, 2-(2,3-Dimethoxyphenyl)-2-(1H-indol-3-yl)ethan-1-amine holds interest for researchers studying molecular recognition processes. The interplay between electronic effects and steric hindrance in this molecule offers a model system for understanding how structural features influence binding affinity and specificity. Such knowledge is crucial for developing drugs that not only reach their targets but do so with minimal off-target effects.

The synthesis and characterization of this compound also contribute to the broader field of organic chemistry by providing new examples of functionalized aromatics and heterocycles. As synthetic methodologies continue to evolve, the accessibility of complex molecules like 95426-77-0 will likely increase, fostering more innovative approaches in drug discovery.

Looking ahead, the future directions for research on CAS No 95426-77-0 include exploring its suitability as a lead compound for drug development programs. Collaborative efforts between synthetic chemists and biologists will be essential in transforming this promising scaffold into viable therapeutic agents. Furthermore, investigating its behavior under physiological conditions will provide critical data on metabolic stability and potential side effects.

The integration of machine learning techniques into drug discovery pipelines promises to accelerate the process by predicting properties such as solubility, bioavailability, and toxicity early in the development phase. As these technologies mature, they will enable more targeted experimentation with compounds like 2-(2,3-Dimethoxyphenyl)-2-(1H-indol-3-y]lethanenl-amine, streamlining efforts toward identifying novel therapeutics.

In conclusion,95426_77_0 represents an intriguing molecule with significant potential in pharmaceutical research Its unique structural features make it a valuable candidate for further exploration as both a standalone entity and a precursor for more complex bioactive molecules Ongoing studies across multiple disciplines continue to shed light on its properties and applications contributing substantially to advancements in medicinal chemistry